Phloroglucinol

Description

Phloroglucinol is an organic compound with the formula $C_6H_3(OH)_3$ . It appears as a colorless solid and is used in the synthesis of pharmaceuticals and explosives . Austrian chemist Heinrich Hlasiwetz first prepared phloroglucinol from phloretin in 1855 . The compound is a benzenetriol, related to hydroxyquinol (1,2,4-benzenetriol) and pyrogallol (1,2,3-benzenetriol) . According to IUPAC nomenclature rules, phloroglucinol and its isomers are defined as phenols .

Phloroglucinol is a spasmolytic agent used to treat colic and spastic pain in the digestive and biliary tracts . It crystallizes from water as a dihydrate with a melting point of 116–117 °C, while the anhydrous form melts at a much higher temperature of 218–220 °C . Phloroglucinol does not boil intact but will sublime .

Chemically, phloroglucinol exists in two tautomeric forms: 1,3,5-trihydroxybenzene (phenol-like) and 1,3,5-cyclohexanetrione (ketone-like), which are in equilibrium . Phloroglucinol is mainly used in analytical chemistry and in the preparation of pharmaceuticals .

• CAS No.: 108-73-6
• Product Name: Phloroglucinol
• Molecular Formula: C6H6O3
• Molecular Weight: 126.11 g/mol
• IUPAC Name: benzene-1,3,5-triol
• Standard InChI: InChI=1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H
• Standard InChIKey: QCDYQQDYXPDABM-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1O)O)O
• Canonical SMILES: C1=C(C=C(C=C1O)O)O
• Appearance: White solid
• Synonyms: 1,3,5-Benzenetriol; 1,3,5-Trihydroxybenzene; Benzene-s-triol; Dilospan S; NSC 1572; Phloroglucin; Phloroglucine; Spasfon-Lyoc; sym-Trihydroxybenzene
• Reference: Phloroglucinol compounds of natural origin. Singh I.P. & Bharate S.B. Nat. Prod. Rep. 2006, 23, 558.
• PubChem Compound: 359
• Last Modified: Sep 14 2023